N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-1-[(2-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-1-[(2-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C17H15FN4O3S2/c1-2-26-17-21-20-16(27-17)19-14(23)12-7-5-9-22(15(12)24)25-10-11-6-3-4-8-13(11)18/h3-9H,2,10H2,1H3,(H,19,20,23)
• InChI Key: KNHDHBHSHZGJRU-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2=CC=CN(C2=O)OCC3=CC=CC=C3F
• Molecular Formula: C17H15FN4O3S2
• Molecular Weight: 406.5 g/mol

Description

N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-1-[(2-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H15FN4O3S2 and its molecular weight is 406.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Studies on the synthesis of novel compounds for potential therapeutic applications have been a significant area of research. For instance, compounds containing thiadiazole and furan moieties have been synthesized, exploring intramolecular cyclization reactions, and evaluated for their potential biological activities, including antimicrobial and antifungal effects (Remizov, Pevzner, & Petrov, 2019) Research Journal of Pharmacy and Technology. Another study investigated the synthesis of fluorescent dyes using thioamides as building blocks, demonstrating the versatility of thiadiazole derivatives in creating compounds with diverse applications, including fluorescence (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019) Dyes and Pigments.

Radiopharmaceutical Applications

The development of radiopharmaceuticals for diagnostic imaging, particularly in neuroscience, has been another area of focus. One study highlighted the use of Disulfiram to inhibit defluorination in PET imaging ligands, thereby enhancing the visualization of serotonin 5-HT1A receptors in the brain, showcasing the utility of modifying compounds to improve diagnostic imaging techniques (Ryu et al., 2007) Journal of Nuclear Medicine. Similarly, the exploration of novel PET tracers for serotonin 5-HT(1A) receptors underscores the ongoing efforts to refine molecular imaging probes for better specificity and efficacy in neurological studies (García et al., 2014) European Journal of Medicinal Chemistry.